Cas no 33786-90-2 (5-Bromobenzene-1,3-diamine)

• Product Name: 5-Bromobenzene-1,3-diamine
• CAS No: 33786-90-2
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD09036306
• CID: 54136
• PubChem ID: 23423548
• Update Time: 2025-04-18

5-Bromobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzene-1,3-diamine
• 3,5-Diamino-bromobenzene
• 1,3-DiaMino-5-broMobenzene
• 5-BROMO-1,3-PHENYLENEDIAMINE
• 5-Bromo-benzene-1,3-diamine
• 3,5-Diamino-brombenzol
• 5-Brom-1.3-diamino-benzol
• 5-Brom-m-phenylendiamin
• 5-bromo-m-phenylenediamine
• 5-Brom-phenylendiamin-(1.3)
• FC0841
• FC1038
• EN300-2976672
• SY226253
• AMY22622
• 5-Bromo-1,3-benzenediamine
• DTXSID20633915
• AKOS004121688
• AS-10243
• 33786-90-2
• FT-0763755
• A5993
• CS-0060197
• SCHEMBL2016306
• MFCD09036306
• F11833
• MCGDFFHOFXZDDV-UHFFFAOYSA-N
• DB-038136

• MDL： MFCD09036306
• Inchi： 1S/C6H7BrN2/c7-4-1-5(8)3-6(9)2-4/h1-3H,8-9H2
• InChI Key： MCGDFFHOFXZDDV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)N)N

Computed Properties

• Exact Mass: 185.97900
• Monoisotopic Mass: 185.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.698
• Boiling Point: 336.144℃ at 760 mmHg
• Flash Point: 157.094 °C
• PSA: 52.04000
• LogP: 2.77590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines